molecular formula C10H11ClO5S B8591888 2-(4-(Chlorosulfonyl)-3,5-dimethylphenoxy)acetic acid

2-(4-(Chlorosulfonyl)-3,5-dimethylphenoxy)acetic acid

Cat. No. B8591888
M. Wt: 278.71 g/mol
InChI Key: KJNSDBCIWPDTGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-(Chlorosulfonyl)-3,5-dimethylphenoxy)acetic acid is a useful research compound. Its molecular formula is C10H11ClO5S and its molecular weight is 278.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(Chlorosulfonyl)-3,5-dimethylphenoxy)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(Chlorosulfonyl)-3,5-dimethylphenoxy)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H11ClO5S

Molecular Weight

278.71 g/mol

IUPAC Name

2-(4-chlorosulfonyl-3,5-dimethylphenoxy)acetic acid

InChI

InChI=1S/C10H11ClO5S/c1-6-3-8(16-5-9(12)13)4-7(2)10(6)17(11,14)15/h3-4H,5H2,1-2H3,(H,12,13)

InChI Key

KJNSDBCIWPDTGL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1S(=O)(=O)Cl)C)OCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Referring to FIG. 37, to a solution of 2-(3,5-dimethylphenoxy)acetic acid (13 g, 72 mmol) in DCM (130 mL) was added dropwise a solution of ClSO3H (19.2 g, 166 mmol) in DCM (20 mL) at 0° C. The reaction mixture was stirred at 0° C. for 0.5 h. Water (100 mL) and THF (30 mL) were added and the resulting mixture was stirred for 5 min The two layers were separated and the organic layer was washed with brine (100 mL), dried over anhydrous Na2SO4 and concentrated under reduced pressure to give product as a white solid (6 g, 30% yield); 1H NMR (CDCl3, 300 MHz): δ 6.79 (s, 2H), 4.79 (s, 2H), 2.77 (s, 6H).
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
19.2 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
Quantity
130 mL
Type
solvent
Reaction Step Four
Yield
30%

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